Cas no 1216646-58-0 (8-aminoimidazo1,2-apyridine-2-carboxylic acid)

• Product Name: 8-aminoimidazo1,2-apyridine-2-carboxylic acid
• CAS No: 1216646-58-0
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD11505024
• CID: 4686633
• Update Time: 2025-06-08

8-aminoimidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Aminoimidazo[1,2-a]pyridine-2-carboxylic acid
• SBB053557
• 8-amino-4-hydroimidazo[1,2-a]pyridine-2-carboxylic acid
• 8-aminoimidazo1,2-apyridine-2-carboxylic acid

• MDL： MFCD11505024
• Inchi： 1S/C8H7N3O2/c9-5-2-1-3-11-4-6(8(12)13)10-7(5)11/h1-4H,9H2,(H,12,13)
• InChI Key： OAJBBKUXYOZAPH-UHFFFAOYSA-N
• SMILES： OC(C1=CN2C=CC=C(C2=N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Topological Polar Surface Area: 80.6

Additional information on 8-aminoimidazo1,2-apyridine-2-carboxylic acid

8-Aminoimidazo[1,2-a]pyridine-2-carboxylic Acid (CAS No. 1216646-58-0): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

8-Aminoimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1216646-58-0) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the structure, properties, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The molecular structure of 8-aminoimidazo[1,2-a]pyridine-2-carboxylic acid is characterized by a fused imidazole and pyridine ring system with an amino group at the 8-position and a carboxylic acid group at the 2-position. This unique arrangement imparts specific chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as 2-chloropyridine or 2-aminopyridine. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

Physical and Chemical Properties

8-Aminoimidazo[1,2-a]pyridine-2-carboxylic acid is a white crystalline solid with a molecular weight of approximately 197.19 g/mol. It is soluble in polar solvents such as water and ethanol but has limited solubility in non-polar solvents. The compound exhibits strong acidic properties due to the presence of the carboxylic acid group, which can ionize in aqueous solutions. Additionally, the amino group can participate in hydrogen bonding interactions, contributing to its solubility and reactivity.

Biological Activity and Mechanism of Action

The biological activity of 8-aminoimidazo[1,2-a]pyridine-2-carboxylic acid has been extensively studied in various biological systems. One of its most notable properties is its ability to modulate specific signaling pathways involved in inflammation and cancer. Research has shown that this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses and cell survival. By blocking NF-κB activation, 8-aminoimidazo[1,2-a]pyridine-2-carboxylic acid can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory effects, 8-aminoimidazo[1,2-a]pyridine-2-carboxylic acid has also demonstrated potent anticancer activity against various cancer cell lines. Studies have shown that it can induce apoptosis (programmed cell death) in cancer cells by disrupting mitochondrial function and activating caspase cascades. Furthermore, it has been found to inhibit angiogenesis, the process by which new blood vessels form to supply nutrients to tumors.

Clinical Applications and Potential Therapeutic Uses

The promising biological activities of 8-aminoimidazo[1,2-a]pyridine-2-carboxylic acid have led to its evaluation as a potential therapeutic agent for various diseases. In preclinical studies, this compound has shown efficacy in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD). Its ability to inhibit NF-κB activation makes it a potential candidate for developing new anti-inflammatory drugs with fewer side effects compared to existing treatments.

In the field of oncology, 8-aminoimidazo[1,2-a]pyridine-2-carboxylic acid has been investigated as a novel anticancer agent. Preclinical studies have demonstrated its effectiveness against various types of cancer cells, including those resistant to conventional chemotherapy. Ongoing clinical trials are evaluating its safety and efficacy in human patients with advanced solid tumors.

Current Research Trends and Future Directions

The ongoing research on 8-aminoimidazo[1,2-a]pyridine-2-carboxylic acid is focused on optimizing its pharmacological properties for therapeutic applications. One area of interest is the development of prodrugs or drug delivery systems that can enhance its bioavailability and target specificity. For example, nanoparticle-based delivery systems have shown promise in improving the delivery of this compound to specific tissues or organs.

Another area of active research is the exploration of combination therapies involving 8-aminoimidazo[1,2-a]pyridine-2-carboxylic acid. Combining this compound with other drugs or therapeutic modalities such as radiation therapy may enhance its therapeutic efficacy while reducing side effects. Recent studies have shown that combining it with immune checkpoint inhibitors can synergistically enhance antitumor immune responses.

In conclusion, 8-aminoimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1216646-58-0) is a promising compound with diverse biological activities that make it an attractive candidate for developing new therapeutic agents. Its unique chemical structure and mechanism of action offer potential benefits in treating inflammatory diseases and cancer. Ongoing research efforts are aimed at optimizing its properties for clinical applications and exploring new avenues for enhancing its therapeutic potential.